Cas no 1354952-93-4 (2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride)

• Product Name: 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride
• CAS No: 1354952-93-4
• MF: C₅H₁₀ClF₃N₂O
• MW: 206.593910694122
• MDL: MFCD20233587
• CID: 4592541
• Update Time: 2025-05-20

2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride

• MDL： MFCD20233587
• Inchi： 1S/C5H9F3N2O.ClH/c1-10(4(11)2-9)3-5(6,7)8;/h2-3,9H2,1H3;1H
• InChI Key： LMPLVJVKXSRVTI-UHFFFAOYSA-N
• SMILES： C(C(F)(F)F)N(C)C(=O)CN.Cl

Additional information on 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride

Comprehensive Overview of 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride (CAS No. 1354952-93-4)

2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride (CAS No. 1354952-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique trifluoroethyl group and amide functionality, is widely studied for its potential applications in drug discovery and medicinal chemistry. The presence of the trifluoroethyl moiety enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs and enzyme inhibitors. The compound's ability to modulate protein-protein interactions and its high solubility in aqueous solutions further expand its utility in high-throughput screening and bioconjugation applications.

The synthesis of CAS No. 1354952-93-4 involves multi-step organic reactions, including amidation and hydrochlorination. Its purity and stability are critical for ensuring reproducibility in experimental settings, which is why advanced analytical techniques such as HPLC and NMR spectroscopy are employed for quality control. The compound's hydrochloride salt form also improves its handling and storage properties, making it a preferred choice for laboratory use.

From an industrial perspective, 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly routes to produce such fluorinated derivatives without compromising yield or efficiency. This aligns with the broader trend of minimizing hazardous waste and reducing the carbon footprint in chemical manufacturing.

Another area of interest is the compound's potential role in precision medicine. As personalized therapies gain traction, the need for tailored molecular scaffolds like CAS No. 1354952-93-4 becomes increasingly evident. Its structural versatility allows for modifications that can target specific biological pathways, offering promising avenues for treating complex diseases such as cancer and neurodegenerative disorders.

In summary, 2-amino-N-methyl-N-(2,2,2-trifluoroethyl)acetamide hydrochloride (CAS No. 1354952-93-4) represents a cutting-edge compound with multifaceted applications in modern science. Its relevance to drug development, biochemical research, and sustainable chemistry underscores its importance in both academic and industrial settings. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.